27548-93-2(Baccatin III),R3Q,MLSMR

Baccatin III Properties

Names and Identifiers

- Baccatine III
- Baccatin III
- Baccatin Ⅲ
- BACCATIN III(P) PrintBack
- O-De[(2R,3S)-3-(Benzoylamino)-2-hydroxy-3-phenylpropanoyl]paclitaxel
- 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one,6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-,[2aR-(2aa,4b,4ab,6b,9a,11a,12a,12aa,12ba)]-
- NSC 330753
- [ "" ]
- 40K5PZ0K67
- Baccatin cento
- C31H38O11
- BACCATIN-III
- b(2aH)-diyl diacetate
- OVMSOCFBDVBLFW-VHLOTGQHSA-N
- Baccatin II
- NS00093867
- PACLITAXEL IMPURITY N [EP IMPURITY]
- 13-O-De[(2R,3S)-3-(benzoylamino)-2-hydroxy-3-phenylpropanoyl]paclitaxel (Baccatin III)
- CHEMBL288043
- [2aR-(2aalpha,4beta,4abeta,6beta,9alpha,11alpha,12alpha,12aalpha,12balpha)]-6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca(3,4)benz(1,2-b)oxet-5-one
- BACCATIN III [WHO-DD]
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12-(Benzoyloxy)-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxete-6,12b-diyl diacetate
- NSC-330753
- NITRONIUMHEXAFLUOROANTIMONATE
- 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one, 6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-
- CCG-208344
- CS-0013149
- 7,11-Methano-5H-cyclodeca(3,4)benz(1,2-b)oxet-5-one, 6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-, (2aR-(2aalpha,4beta,4abeta,6beta,9alpha,11alpha,12alpha,12aalpha,12balpha))-
- 7,11-METHANO-5H-CYCLODECA(3,4)BENZ(1,2-B)OXET-5-ONE, 6,12B-BIS(ACETYLOXY)-12-(BENZOYLOXY)-1,2A,3,4,4A,6,9,10,11,12,12A,12B-DODECAHYDRO-4,9,11-TRIHYDROXY-4A,8,13,13-TETRAMETHYL-, (2AR,4S,4AS,6R,9S,11S,12S,12AR,12BS)-
- Q15410249
- MFCD00153921
- Baccatin III; O-De[(2R,3S)-3-(Benzoylamino)-2-hydroxy-3-phenylpropanoyl]paclitaxel
- DTXSID301029474
- HY-N6985
- AKOS024462641
- CHEBI:32898
- Q-100350
- Baccatin III, >=95% (HPLC)
- 27548-93-2
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12-(benzoyloxy)-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-3,4,4a,5,6,9,10,11,12,12a-decahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxete-6,12b(2aH)-diyl diacetate
- 5beta,20-epoxy-1,7beta,13alpha-trihydroxy-9-oxotax-11-ene-2alpha,4alpha,10beta-triyl 4,10-diacetate 2-benzoate
- EX-A832
- [(1~{S},2~{S},3~{R},4~{S},7~{R},9~{S},10~{S},12~{R},15~{S})-4,12-diacetyloxy-10,14,16,16-tetramethyl-1,9,15-tris(oxidanyl)-11-oxidanylidene-6-oxatetracyclo[11.3.1.0^{3,10}.0^{4,7}]heptadec-13-en-2-yl] benzoate
- R3Q
- SCHEMBL3118475
- 4,10beta-bis(acetyloxy)-1,7beta,13alpha-trihydroxy-9-oxo-5beta,20-epoxytax-11-en-2alpha-yl benzoate (13-O-de[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]paclitaxel
- AS-35071
- UNII-40K5PZ0K67
- (-)-Baccatin III
- MLS001097641
- MLSMR
- Baccatin V
- SMR000578095
- Baccatin III?
- 4,12-Bis(acetyloxy)-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0,.0,]heptadec-13-en-2-yl benzoic acid
- [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
- (2AR-(2aalpha,4beta,4abeta,6beta,9alpha,11alpha,12alpha,12aalpha,12balpha))-6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca(3,4)benz(1,2-b)oxet-5-one
- 4,12-Bis(acetyloxy)-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo(11.3.1.0,.0,)heptadec-13-en-2-yl benzoic acid
- ((1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo(11.3.1.03,10.04,7)heptadec-13-en-2-yl) benzoate
- +Expand
- MDL： MFCD00153921
- InChIKey： OVMSOCFBDVBLFW-VHLOTGQHSA-N
- Inchi： 1S/C31H38O11/c1-15-19(34)13-31(38)26(41-27(37)18-10-8-7-9-11-18)24-29(6,20(35)12-21-30(24,14-39-21)42-17(3)33)25(36)23(40-16(2)32)22(15)28(31,4)5/h7-11,19-21,23-24,26,34-35,38H,12-14H2,1-6H3/t19-,20-,21+,23+,24-,26-,29+,30-,31+/m0/s1
- SMILES： O1C([H])([H])[C@@]2([C@@]1([H])C([H])([H])[C@@]([H])([C@@]1(C([H])([H])[H])C([C@@]([H])(C3=C(C([H])([H])[H])[C@]([H])(C([H])([H])[C@](C3(C([H])([H])[H])C([H])([H])[H])([C@]([H])([C@]21[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])O[H])OC(C([H])([H])[H])=O)=O)O[H])OC(C([H])([H])[H])=O

Computed Properties

Exact Mass: 586.241412g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 7
Monoisotopic Mass: 586.241412g/mol
Monoisotopic Mass: 586.241412g/mol
Topological Polar Surface Area: 166Å²
Heavy Atom Count: 42
Complexity: 1200
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0
Molecular Weight: 586.6

Experimental Properties

LogP: 1.65260
PSA: 165.89000
Refractive Index: 1.5455-1.5475
Water Partition Coefficient: Insoluble
Boiling Point: 562.81°C (rough estimate)
Melting Point: 229-234 ºC
Vapor Pressure: 0.0±2.4 mmHg at 25°C
Flash Point: 226.9 °C
Solubility: Chloroform (Sparingly, Sonicated), Methanol (Slightly)
Color/Form: Cryst.
Stability/Shelf Life: 4 Year Shelf Life
Solubility: Not determined
Density: 1.2062 (rough estimate)

Baccatin III Security Information

Symbol: GHS07 GHS08
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： 53-22-26-36/37/39-45-24/25
Packing Group：III
Packing Group：III
Risk Phrases：R45
Hazard Level：6.1(b)
Dangerous goods sign： T
Hazardous Material transportation number：1544
Hazard Statement： H315,H319,H335,H350
Warning Statement： P201,P261,P305+P351+P338-P308+P313
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 45-46-22-36/37/38
Signal Word：Danger
HazardClass：6.1(b)

Baccatin III Customs Data

HS CODE：29329990

Baccatin III Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002UI0-25mg	7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one, 6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-	27548-93-2	95%	25mg	$71.00	2024-05-07
Advanced ChemBlocks	10725-25MG	Baccatin III	27548-93-2	98%	25MG	$50	2023-09-15
Chemenu	CM133504-1g	(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12-(benzoyloxy)-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-5-oxo-3,4,4a,5,6,9,10,11,12,12a-decahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxete-6,12b(2aH)-diyl diacetate	27548-93-2	97%	1g	$262	2021-08-05
Chengdu Biopurify Phytochemicals Ltd	BP0225-1000mg	Baccatin III	27548-93-2	98%	1g	$230	2021-12-27
DC Chemicals	DC10859-100 mg	Baccatin III	27548-93-2	>98%	100mg	$550.0	2022-03-01
eNovation Chemicals LLC	Y1042605-100mg	7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one, 6,12b-bis(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-	27548-93-2	97%	100mg	$195	2022-09-08
LKT Labs	T0095-5 mg	Baccatin III	27548-93-2	≥98%	5mg	$107.40	2023-07-11
MedChemExpress	HY-N6985-10mM*1mLinDMSO	Baccatin III	27548-93-2	99.18%	10mM*1mLinDMSO	￥645	2023-07-26
PhytoLab	89575-50mg	Baccatin III	27548-93-2	≥ 95.0 %	50mg	€639
S e l l e c k ZHONG GUO	S3928-5mg	Baccatin Ⅲ	27548-93-2	99.85%	5mg	¥794.93	2023-09-16

Baccatin III Synthesis

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NanJingqingYunbiologologyicaltecjnco，LTD

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Baccatin III Related Literature

1. Correction: Lipid composition modulates the intestine digestion rate and serum lipid status of different edible oils: a combination of in vitro and in vivo studies

Zhan Ye,Ruizhi Li,Qiu Li Food Funct., 2019,10, 2254-2254
2. Binuclear ruthenium η6-arene complexes with tetradentate N,S-ligands containing the ortho-aminothiophenol motif†

Alberto Acosta-Ramirez,Edward D. Cross,Robert McDonald,Matthias Bierenstiel Dalton Trans., 2014,43, 3104-3113
3. Mesoporous materials with zeolite framework: remarkable effect of the hierarchical structure for retardation of catalyst deactivation†

Rajendra Srivastava,Minkee Choi,Ryong Ryoo Chem. Commun., 2006, 4489-4491
4. Index

J. R. Inst. Chem., 1956,80, 759-760
5. Luminous block copolymer–quantum dots hybrids formed by cooperative assembly in a selective solvent†

Wei Jiang RSC Adv., 2014,4, 19613-19621
6. Synthesis, characterisation and crystal structure of a Pd(ii) complex of a heterocyclic selenium(iv) imide†

Vasile Lozan,Berthold Kersting Dalton Trans., 2007, 4511-4513
7. Near-quantitative mineralization of two refractory triazines under hydrothermal-supercritical aqueous conditions assisted by ozone and UV/ozone

Satoshi Horikoshi,Yoshinori Wada,Natsuko Watanabe,Hisao Hidaka,Nick Serpone New J. Chem., 2003,27, 1216-1223
8. K2xSn4−xS8−x (x = 0.65–1): a new metal sulfide for rapid and selective removal of Cs+, Sr2+ and UO22+ ions†

Debajit Sarma,Christos D. Malliakas,K. S. Subrahmanyam,Saiful M. Islam Chem. Sci., 2016,7, 1121-1132
9. Conference report

J. Anal. At. Spectrom., 2004,19, 3N-4N
10. Sensing and photocatalytic properties of a new 3D Co(ii) coordination polymer based on 1,1′-di(p-carboxybenzyl)-2,2′-biimidazole†

New J. Chem., 2022,46, 18848-18853

Cas no 27548-93-2 (Baccatin III)

Baccatin III Properties

Names and Identifiers

Computed Properties

Experimental Properties

Baccatin III Security Information

Baccatin III Customs Data

Baccatin III Price

Baccatin III Synthesis

Baccatin III Suppliers

Baccatin III Related Literature

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